molecular formula C13H16FNO B291614 N-(3-fluorophenyl)cyclohexanecarboxamide

N-(3-fluorophenyl)cyclohexanecarboxamide

Cat. No. B291614
M. Wt: 221.27 g/mol
InChI Key: WYNSISYCPWQHHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-fluorophenyl)cyclohexanecarboxamide, commonly known as '3F-PC' or '3'-fluorophenmetrazine', is a synthetic stimulant drug that belongs to the class of amphetamines. It is a research chemical that is used in scientific research to study the effects of amphetamines on the central nervous system. 3F-PC is a relatively new drug, and its synthesis, mechanism of action, and physiological effects are still being studied.

Mechanism of Action

The mechanism of action of 3F-PC is similar to that of other amphetamines. It works by increasing the release of dopamine, norepinephrine, and serotonin in the brain, which leads to increased alertness, focus, and euphoria. It also inhibits the reuptake of these neurotransmitters, which prolongs their effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3F-PC are similar to those of other amphetamines. It increases heart rate, blood pressure, and body temperature, and can cause insomnia, anxiety, and agitation. It also increases the release of stress hormones, such as cortisol and adrenaline. In high doses, it can cause seizures, hallucinations, and psychosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3F-PC in lab experiments are that it is a relatively new drug, and its pharmacological properties are not well-known. This makes it a useful tool for studying the effects of amphetamines on the central nervous system. However, its limitations are that it is a synthetic drug, and its effects may not accurately reflect those of natural amphetamines.

Future Directions

There are several future directions for research on 3F-PC. One direction is to study its effects on the immune system, as there is evidence that amphetamines can modulate immune function. Another direction is to study its effects on the cardiovascular system, as there is evidence that amphetamines can cause cardiovascular disease. Finally, more research is needed to understand the long-term effects of 3F-PC on the brain, as chronic amphetamine use has been associated with neurotoxicity and cognitive impairment.
Conclusion
In conclusion, 3F-PC is a synthetic stimulant drug that is used in scientific research to study the effects of amphetamines on the central nervous system. Its synthesis, mechanism of action, and physiological effects are still being studied. 3F-PC is a useful tool for studying the effects of amphetamines, but more research is needed to understand its long-term effects on the brain and other organ systems.

Synthesis Methods

The synthesis of 3F-PC is a multi-step process that involves the reaction of cyclohexanone with hydroxylamine hydrochloride to form oxime, which is then reduced with sodium borohydride to form the amine. This amine is then reacted with 3-fluorophenylacetic acid to form the final product, 3F-PC.

Scientific Research Applications

3F-PC is used in scientific research to study the effects of amphetamines on the central nervous system. It is commonly used as a reference standard for analytical purposes, and its pharmacological properties are studied to understand the mechanism of action of amphetamines. 3F-PC is also used to study the effects of amphetamines on neurotransmitter release and reuptake, as well as their effects on behavior and cognition.

properties

Molecular Formula

C13H16FNO

Molecular Weight

221.27 g/mol

IUPAC Name

N-(3-fluorophenyl)cyclohexanecarboxamide

InChI

InChI=1S/C13H16FNO/c14-11-7-4-8-12(9-11)15-13(16)10-5-2-1-3-6-10/h4,7-10H,1-3,5-6H2,(H,15,16)

InChI Key

WYNSISYCPWQHHW-UHFFFAOYSA-N

SMILES

C1CCC(CC1)C(=O)NC2=CC(=CC=C2)F

Canonical SMILES

C1CCC(CC1)C(=O)NC2=CC(=CC=C2)F

Origin of Product

United States

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